![molecular formula C22H17ClN2O2S B2926029 4-(4-chlorophenyl)-N-(3-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide CAS No. 1291859-27-2](/img/structure/B2926029.png)
4-(4-chlorophenyl)-N-(3-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(4-chlorophenyl)-N-(3-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C22H17ClN2O2S and its molecular weight is 408.9. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Electrochemical Polymerization of Terthiophene Derivatives
A study by Visy, C., Lukkari, J., & Kankare, J. (1994) explored the electrochemical polymerization of terthiophene derivatives, which are structurally related to the compound . These derivatives, substituted with various aryl groups, exhibit differences in polymerizability and the properties of the resulting polymers, influenced by the substituents' inductive effects and solubility in organic solvents. This research provides insights into the synthesis and potential applications of polymer materials based on thiophene derivatives (Visy, Lukkari, & Kankare, 1994).
Hydrogen Bonding in Anticonvulsant Enaminones
Kubicki, M., Bassyouni, H., & Codding, P. W. (2000) detailed the crystal structures of three anticonvulsant enaminones, which are related to the chemical structure of interest. Their study highlights the significance of hydrogen bonding and the cyclohexene ring's conformation in these compounds, offering a perspective on the structural aspects that could influence the biological activity and synthesis of related compounds (Kubicki, Bassyouni, & Codding, 2000).
Synthesis and Characterization of Thiophene Derivatives
Another relevant study by Özer, C. K., Arslan, H., VanDerveer, D., & Külcü, N. (2009) focused on the synthesis and characterization of N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, including those with 4-chlorophenyl and 3-methoxyphenyl groups. This research offers insights into the chemical synthesis, molecular structure, and potential applications of these compounds in the field of medicinal chemistry (Özer, Arslan, VanDerveer, & Külcü, 2009).
Anticancer Activity of Thiophene Derivatives
Atta, A., & Abdel‐Latif, E. (2021) synthesized new thiophene derivatives, including 4-acetyl-5-anilino-N-arylthiophene-2-carboxamide derivatives, and evaluated their anticancer activity. Their work underscores the potential biomedical applications of thiophene-based compounds, providing a foundation for further research into their therapeutic uses (Atta & Abdel‐Latif, 2021).
Properties
IUPAC Name |
4-(4-chlorophenyl)-N-(3-methoxyphenyl)-3-pyrrol-1-ylthiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17ClN2O2S/c1-27-18-6-4-5-17(13-18)24-22(26)21-20(25-11-2-3-12-25)19(14-28-21)15-7-9-16(23)10-8-15/h2-14H,1H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDVHUCVHGBWNNU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)C2=C(C(=CS2)C3=CC=C(C=C3)Cl)N4C=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.